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Compound of Interest

Compound Name: Sodium perbromate

Cat. No.: B1264834

This technical guide provides a comprehensive overview of the thermodynamic data
associated with the formation of sodium perbromate (NaBrOa). It is intended for researchers,
scientists, and professionals in drug development who require a detailed understanding of the
energetic properties of this compound. This document outlines the synthesis, experimental
methodologies for determining thermodynamic parameters, and key data points, presented in a
clear and accessible format.

Data Presentation: Thermodynamic Properties

The following table summarizes the standard thermodynamic properties for the formation of
sodium perbromate and potassium perbromate at 298.15 K (25 °C). These values are crucial
for understanding the stability and reactivity of these compounds.

Standard
Standard .
. Gibbs Free Standard
Chemical Enthalpy of
Compound . Energy of Molar Entropy
Formula Formation .
Formation (S°)
(AH"f)
(AG°f)
Sodium
NaBrOa4 -185 kJ/mol[1] -120 kJ/mol[1] 150 J/mol-K[1]
Perbromate
Potassium
KBrOa -289.5kJ/mol[2]  -202.4kJ/mol[2]  156.2 J/mol-K[2]
Perbromate
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Experimental Protocols
Synthesis of Sodium Perbromate

The primary and most established laboratory method for synthesizing sodium perbromate
involves the oxidation of sodium bromate with elemental fluorine in an alkaline medium.[1][3]

Reaction: NaBrOs + F2 + 2NaOH - NaBrOa + 2NaF + H20[1][3]
Detailed Methodology:

o Preparation of Reaction Mixture: A solution of sodium bromate (NaBrOs) is prepared in an
aqueous solution of sodium hydroxide (NaOH). The concentration is typically around 1 M for
sodium bromate and 5 M for sodium hydroxide.[4]

o Cooling: The reaction vessel, often made of a fluorine-resistant material like Teflon, is cooled
in an ice bath to maintain a temperature between 0-5 °C.[1]

« Introduction of Fluorine Gas: Gaseous fluorine is bubbled slowly through the alkaline
bromate solution.[4] Careful control of the fluorine flow rate is essential for safety and optimal
yield.

e pH Control: The pH of the solution is carefully monitored and maintained between 9 and 10
throughout the reaction.[1]

e Reaction Termination: The flow of fluorine is stopped when the solution becomes acidic.[4]

 Purification: The resulting solution contains sodium perbromate, sodium fluoride, and
unreacted sodium bromate. The solution is concentrated by evaporation and then cooled to
precipitate the less soluble sodium fluoride and sodium bromate, which are removed by
centrifugation.[4]

« |solation: The sodium perbromate can be isolated by further fractional crystallization. The
yield after recrystallization is typically in the range of 60-75%.[1]
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Caption: Laboratory synthesis of sodium perbromate.

Determination of Thermodynamic Data

The thermodynamic values presented in this guide are determined through precise calorimetric
techniques.

1. Standard Enthalpy of Formation (AH°f) via Solution Calorimetry

The standard enthalpy of formation of sodium perbromate cannot be measured directly from
its elements. Instead, it is determined indirectly using Hess's Law through a series of solution
calorimetry experiments.[5] A solution calorimeter is used to measure the heat changes of
dissolution for the salt and its decomposition products in a suitable solvent.

Hypothetical Experimental Protocol:

o Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard
reaction with a known enthalpy change or by electrical heating.[6]
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» Enthalpy of Solution of NaBrOa: A precisely weighed sample of pure sodium perbromate is
dissolved in a known volume of solvent (e.g., water) within the calorimeter. The change in
temperature is meticulously recorded to calculate the enthalpy of solution (AH_soln).

o Enthalpy of Reaction of Decomposition Products: The enthalpy of solution of the products of
a chosen decomposition reaction are also measured. A common method is to reduce the
perbromate to bromide. For instance, the enthalpy of solution for sodium bromide (NaBr) in
the same solvent system is measured.

o Application of Hess's Law: By constructing a thermochemical cycle, the enthalpy of formation
can be calculated. For example, one could design a cycle involving the dissolution of NaBrOa
and NaBr, and the reduction of agueous perbromate to aqueous bromide. The known
enthalpies of formation of Na*(aq) and Br~(aq) are then used to calculate the enthalpy of
formation of NaBrOa(s).

2. Standard Molar Entropy (S°) via Adiabatic Calorimetry

The absolute standard molar entropy is determined by measuring the heat capacity of the
substance as a function of temperature from near absolute zero (0 K) up to the standard
temperature (298.15 K).[7] This is typically performed using an adiabatic calorimeter, which
minimizes heat exchange with the surroundings.[8]

Experimental Protocol:

o Sample Preparation: A pure, crystalline sample of sodium perbromate is placed in a sample
holder within the adiabatic calorimeter.

e Cryogenic Cooling: The sample is cooled to a temperature close to absolute zero, often
using liquid helium.[9]

e Incremental Heating: A known quantity of electrical energy is supplied to the sample, causing
a small, incremental increase in temperature. The system is allowed to reach thermal
equilibrium after each heating step.

o Heat Capacity Measurement: The heat capacity (C_p) at each temperature is calculated
from the energy input and the measured temperature rise.
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o Entropy Calculation: The standard molar entropy (S°) at 298.15 K is calculated by integrating
the heat capacity data with respect to temperature, as described by the third law of
thermodynamics.[10] This involves plotting C_p/T versus T and determining the area under
the curve from 0 K to 298.15 K. Any phase transitions (e.g., solid-solid transitions) would
appear as sharp peaks in the heat capacity plot, and the enthalpy of these transitions must
be included in the total entropy calculation.

3. Standard Gibbs Free Energy of Formation (AG°f)

The standard Gibbs free energy of formation is not typically measured directly. Instead, it is
calculated from the experimentally determined values of the standard enthalpy of formation
(AH®f) and the standard molar entropy (S°) using the Gibbs-Helmholtz equation:[10][11][12]

Calculation: AG°f = AH°f - TAS®f

Where:

o AH°fis the standard enthalpy of formation of NaBrOa.

o Tis the standard temperature in Kelvin (298.15 K).

o AS°fis the standard entropy of formation, which is calculated from the absolute entropies of
the compound and its constituent elements in their standard states: AS°f = S°(NaBrOa) - [S°
(Na) + 0.5S°(Br2) + 2S5°(02)]

By following these rigorous experimental and computational procedures, the fundamental
thermodynamic properties of sodium perbromate are accurately determined, providing
essential data for scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Formation: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264834#thermodynamic-data-for-sodium-
perbromate-formation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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